Cas no 4758-99-0 (Atisinium chloride)

• Product name: Atisinium chloride
• CAS No: 4758-99-0
• MF: C₂₂H₃₄NO₂
• MW: 344.510866641998
• CID: 931120
• PubChem ID: 3034099

Atisinium chloride Chemical and Physical Properties

Names and Identifiers

• ATISINE, HYDROCHLORIDE
• Atisinium chloride
• NSC15344
• Atisine hydochloride
• Guanfu base H
• NSC296347
• Atidanium, 16,17,20, 21-tetradehydro-15-hydroxy-21-(2-hydroxyethyl)-4-methyl-, chloride, (15.beta.)-
• 4758-99-0
• Dihydroatisine HCl
• 13-(2-Hydroxyethyl)-11-methyl-5-methylidene-13-azoniapentacyclo[9.3.3.24,7.01,10.02,7]nonadec-13-en-6-ol
• NSC-296347
• 3H,7H-6a,9-Ethano-4,10b-propanobenz[h]isoquinolinium,4,4a,5,6,8,9,10,10a-octahydro-7-hydroxy-2-(2-hydroxyethyl)-4-methyl-8-methylene-, chloride, (4R,4aR,6aS,7R,9S,10aS,10bS)-
• CHEMBL1964668
• Atidanium,17,20,21-tetradehydro-15-hydroxy-21-(2-hydroxyethyl)-4-methyl-, chloride, (15.beta.)-
• 4betaMethyl-N-(beta-oxy-)ethylatisane hydrochloridum

• Inchi： 1S/C22H34NO2.ClH/c1-15-16-4-8-21(19(15)25)9-5-17-20(2)6-3-7-22(17,18(21)12-16)14-23(13-20)10-11-24;/h14,16-19,24-25H,1,3-13H2,2H3;1H/q+1;/p-1/t16?,17-,18-,19-,20+,21+,22+;/m1./s1
• InChI Key： CTQGDDPQMCXQJW-WIXUTIBFSA-M
• SMILES： [Cl-].O([H])[C@]1([H])C(=C([H])[H])C2([H])C([H])([H])C([H])([H])[C@]31C([H])([H])C([H])([H])[C@]1([H])[C@]4(C([H])([H])[H])C([H])([H])[N+](C([H])([H])C([H])([H])O[H])=C([H])[C@]1(C([H])([H])C([H])([H])C4([H])[H])[C@]3([H])C2([H])[H]

Computed Properties

• Exact Mass: 379.2278070 g/mol
• Monoisotopic Mass: 379.2278070 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 642
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.5
• Molecular Weight: 380.0
• XLogP3: 2.778

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Villanovane, atisane, trachylobane or helvifulvane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Villanovane, atisane, trachylobane or helvifulvane diterpenoids